Cas no 1369766-97-1 (5-(Benzyloxy)-2,4-dimethylpyrimidine)

• Product Name: 5-(Benzyloxy)-2,4-dimethylpyrimidine
• CAS No: 1369766-97-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 2118683
• Update Time: 2025-05-22

5-(Benzyloxy)-2,4-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2,4-dimethylpyrimidine
• FCH4208324
• AX8277029
• 5-(Benzyloxy)-2,4-dimethylpyrimidine

• Inchi： 1S/C13H14N2O/c1-10-13(8-14-11(2)15-10)16-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： XQPBFFFBZOCELN-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C)N=C1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.111
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35

Additional information on 5-(Benzyloxy)-2,4-dimethylpyrimidine

5-(Benzyloxy)-2,4-dimethylpyrimidine: A Comprehensive Overview

5-(Benzyloxy)-2,4-dimethylpyrimidine, with the CAS registry number 1369766-97-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyrimidine ring structure, which serves as a scaffold for various functional groups. The presence of a benzyloxy group at the 5-position and methyl groups at the 2- and 4-positions imparts unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 5-(Benzyloxy)-2,4-dimethylpyrimidine typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts to facilitate key transformations, such as coupling reactions and cyclizations. These methods not only improve yield but also allow for greater control over the stereochemistry of the product.

In terms of pharmacological applications, 5-(Benzyloxy)-2,4-dimethylpyrimidine has shown promise as a potential lead compound in drug discovery. Studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors implicated in various diseases. For instance, recent research highlights its potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes. Additionally, its anti-proliferative effects on cancer cells suggest its role in oncology drug development.

The material science community has also taken interest in this compound due to its unique electronic properties. Its pyrimidine core exhibits aromaticity and conjugation, making it suitable for applications in organic electronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that incorporating 5-(Benzyloxy)-2,4-dimethylpyrimidine into device architectures can enhance performance metrics such as conductivity and stability.

From an environmental perspective, understanding the ecological impact of 5-(Benzyloxy)-2,4-dimethylpyrimidine is crucial for sustainable practices. Recent studies have assessed its biodegradation potential under various conditions. Results suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental stressors. These findings underscore the importance of responsible handling and disposal to minimize ecological footprint.

Looking ahead, the future of 5-(Benzyloxy)-2,4-dimethylpyrimidine lies in its continued exploration across diverse disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications and optimize existing ones. As research progresses, this compound will undoubtedly play a pivotal role in advancing both therapeutic development and technological innovation.